methyl({1H-pyrrolo[2,3-b]pyridin-4-yl}methyl)amine dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “methyl({1H-pyrrolo[2,3-b]pyridin-4-yl}methyl)amine dihydrochloride” is a derivative of 1H-pyrrolo[2,3-b]pyridine . It is a heterocyclic compound, which means it contains atoms of at least two different elements as members of its rings .
Synthesis Analysis
The synthesis of 1H-pyrrolo[2,3-b]pyridine derivatives has been reported in the literature . The process involves targeting FGFRs (Fibroblast Growth Factor Receptors), which play an essential role in various types of tumors . One of the derivatives, compound 4h, exhibited potent FGFR inhibitory activity .Molecular Structure Analysis
The molecular structure of 1H-pyrrolo[2,3-b]pyridine derivatives can be analyzed using InChI (IUPAC International Chemical Identifier) and SMILES (Simplified Molecular Input Line Entry System) notations . These notations provide a way to represent the structure of a chemical compound in a textual format .Chemical Reactions Analysis
The chemical reactions involving 1H-pyrrolo[2,3-b]pyridine derivatives are typically related to their biological activities . For instance, compound 4h inhibited breast cancer 4T1 cell proliferation and induced its apoptosis .Physical And Chemical Properties Analysis
The physical and chemical properties of 1H-pyrrolo[2,3-b]pyridine derivatives can be analyzed using various techniques . For instance, the empirical formula, molecular weight, and other properties can be determined .Scientific Research Applications
Analytical Techniques
Research by Sacher, Lenz, and Brauch (1997) introduces methods for determining aliphatic amines, such as methylamine and pyrrolidine, in wastewater and surface water using gas chromatography-mass spectrometry after derivatization. This technique could be relevant for analyzing similar compounds, including methyl({1H-pyrrolo[2,3-b]pyridin-4-yl}methyl)amine dihydrochloride, in environmental samples (Sacher, Lenz, & Brauch, 1997).
Synthetic Applications
Fleck, McWhorter, DeKam, and Pearlman (2003) described the synthesis of N-methyl-N-[(1S)-1-[(3R)-pyrrolidin-3-yl]ethyl]amine, a key intermediate for antibiotic preparation. This highlights the synthetic utility of nitrogen-containing heterocycles in drug development, which could extend to the synthesis of complex molecules like this compound for pharmaceutical applications (Fleck, McWhorter, DeKam, & Pearlman, 2003).
Heterocyclic Compound Studies
Żmigrodzka et al. (2022) investigated the synthesis of pyrrolidines through [3+2] cycloaddition, demonstrating the chemical interest in pyrrolidine derivatives for their biological effects and industrial applications. Such methodologies could be applicable to the synthesis or functionalization of compounds like this compound, exploring its potential uses in medicine or industry (Żmigrodzka et al., 2022).
Molecular Structure and Reactivity
Nazır et al. (2000) studied the tautomerism and intramolecular hydrogen bonding in Schiff bases, which could provide insights into the structural and electronic properties of similar heterocyclic compounds. Understanding such properties is crucial for designing compounds with desired reactivity and stability (Nazır, Yıldız, Yılmaz, Tahir, & Ülkü, 2000).
Catalysis and Functionalization
He, Zhao, Zhang, Lu, and Chen (2012) developed methods for the synthesis of azetidine, pyrrolidine, and indoline compounds via palladium-catalyzed intramolecular amination of C-H bonds. This research underscores the role of catalysis in functionalizing nitrogen-containing heterocycles, potentially applicable to the modification of this compound for targeted applications (He, Zhao, Zhang, Lu, & Chen, 2012).
Mechanism of Action
The mechanism of action of 1H-pyrrolo[2,3-b]pyridine derivatives is related to their inhibitory activity against FGFRs . Abnormal activation of FGFR signaling pathway plays an essential role in various types of tumors . Therefore, targeting FGFRs represents an attractive strategy for cancer therapy .
Safety and Hazards
Future Directions
Properties
IUPAC Name |
N-methyl-1-(1H-pyrrolo[2,3-b]pyridin-4-yl)methanamine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11N3.2ClH/c1-10-6-7-2-4-11-9-8(7)3-5-12-9;;/h2-5,10H,6H2,1H3,(H,11,12);2*1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IYLZFZRXJCYGLE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC1=C2C=CNC2=NC=C1.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13Cl2N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.12 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.